Cas no 1310225-99-0 (ethyl1-(isoquinolin-5-yl)propylamine)
ethyl1-(isoquinolin-5-yl)propylamine Chemical and Physical Properties
Names and Identifiers
-
- AKOS012107926
- EN300-1609744
- ethyl[1-(isoquinolin-5-yl)propyl]amine
- 1310225-99-0
- ethyl1-(isoquinolin-5-yl)propylamine
-
- Inchi: 1S/C14H18N2/c1-3-14(16-4-2)13-7-5-6-11-10-15-9-8-12(11)13/h5-10,14,16H,3-4H2,1-2H3
- InChI Key: JLEZKRGHZAXCOT-UHFFFAOYSA-N
- SMILES: N(CC)C(CC)C1=CC=CC2C=NC=CC1=2
Computed Properties
- Exact Mass: 214.146998583g/mol
- Monoisotopic Mass: 214.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 24.9Ų
ethyl1-(isoquinolin-5-yl)propylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1609744-0.05g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 0.05g |
$888.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-0.1g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 0.1g |
$930.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-0.25g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 0.25g |
$972.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-0.5g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 0.5g |
$1014.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-1.0g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 1g |
$1057.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-2.5g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 2.5g |
$2071.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-5.0g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 5g |
$3065.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-10.0g |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 10g |
$4545.0 | 2023-06-04 | ||
| Enamine | EN300-1609744-50mg |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 50mg |
$647.0 | 2023-09-23 | ||
| Enamine | EN300-1609744-100mg |
ethyl[1-(isoquinolin-5-yl)propyl]amine |
1310225-99-0 | 100mg |
$678.0 | 2023-09-23 |
ethyl1-(isoquinolin-5-yl)propylamine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on ethyl1-(isoquinolin-5-yl)propylamine
Ethyl 1-(Isoquinolin-5-yl)Propylamine: A Comprehensive Overview
Ethyl 1-(isoquinolin-5-yl)propylamine, with the CAS number 1310225-99-0, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential applications in pharmaceuticals. The isoquinoline moiety, a heterocyclic aromatic structure, is known for its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry.
The structure of ethyl 1-(isoquinolin-5-yl)propylamine consists of an isoquinoline ring system substituted at the 5-position with a propylamino group, which is further modified by an ethoxy group. This substitution pattern influences the compound's physicochemical properties, such as solubility and permeability, which are critical factors in drug design. Recent studies have highlighted the importance of such structural modifications in enhancing bioavailability and optimizing pharmacokinetic profiles.
One of the key areas of research involving ethyl 1-(isoquinolin-5-yl)propylamine is its potential as a lead compound in the development of new therapeutic agents. Isoquinoline derivatives have been reported to exhibit anti-inflammatory, antioxidant, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that certain isoquinoline derivatives can inhibit specific kinase enzymes involved in cancer cell proliferation.
In addition to its biological activities, ethyl 1-(isoquinolin-5-yl)propylamine has been explored for its role in chemical synthesis as an intermediate in the construction of more complex molecules. The propargylation and alkylation reactions involving this compound have been optimized to improve yield and selectivity, contributing to advancements in synthetic methodology.
Recent advancements in computational chemistry have also facilitated a deeper understanding of the molecular interactions of ethyl 1-(isoquinolin-5-yl)propylamine with biological targets. Molecular docking studies have revealed that the compound can bind effectively to certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating signaling pathways associated with neurological disorders.
The synthesis of ethyl 1-(isoquinolin-5-yl)propylamine involves a multi-step process that typically begins with the preparation of isoquinoline derivatives followed by alkylation or substitution reactions to introduce the propargylic amino group. Researchers have recently developed more efficient synthetic routes using catalytic systems that enhance reaction rates and reduce byproduct formation.
Ethical considerations and regulatory compliance are paramount in the development and application of compounds like ethyl 1-(isoquinolin-5-yl)propylamine. Ensuring that research adheres to international standards for chemical safety and environmental impact is essential for sustainable innovation.
In conclusion, ethyl 1-(isoquinolin-5-yl)propylamine represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structure and biological activities continue to attract scientific interest, driving ongoing investigations into its therapeutic potential and synthetic optimization.
1310225-99-0 (ethyl1-(isoquinolin-5-yl)propylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)